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Compound of Interest

Compound Name: TAT (47-57), TAMRA-labeled

Cat. No.: B12388509 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized reagents such as TAT (47-57), TAMRA-
labeled. This guide provides immediate and essential safety protocols, operational instructions,

and disposal plans to foster a secure and efficient research environment.

Product Information:

TAT (47-57), TAMRA-labeled is a fluorescently-labeled cell-penetrating peptide. The TAMRA

(tetramethylrhodamine) label allows for fluorescent detection in various applications. The

peptide sequence is derived from the HIV-1 TAT protein.

Property Value

Appearance Lyophilized red powder

Molecular Formula C93H142ClN35O20

Molecular Weight 1972.3 g/mol

Solubility Freely soluble in water

Storage

Store lyophilized peptide at -20°C or lower,

protected from light. Reconstituted peptide can

be aliquoted and stored at -20°C or lower.

Source: Anaspec Technical Data Sheet[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12388509?utm_src=pdf-interest
https://www.benchchem.com/product/b12388509?utm_src=pdf-body
https://www.benchchem.com/product/b12388509?utm_src=pdf-body
https://www.benchchem.com/product/b12388509?utm_src=pdf-body
https://www.anaspec.com/en/catalog/tat-47-57-tamra-labeled-1-mg~013186ec-0c52-4fd6-9d04-bec01862e55c
https://www.anaspec.com/assets/ef3dd871-3522-4924-a5e8-0c69d81ba1d5/tds-en-as-61211-tat-47-57-tamra-labeled.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
When handling TAT (47-57), TAMRA-labeled, appropriate personal protective equipment is

mandatory to minimize exposure and ensure personal safety. The following PPE should be

worn at all times in the laboratory.

PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields

Must be worn to protect

against splashes.

Hand Protection Chemical-resistant Gloves
Nitrile or other suitable

material.

Body Protection Laboratory Coat
To protect skin and clothing

from contamination.

Source: General Laboratory Safety Guidelines

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational protocol is crucial for both experimental success and

laboratory safety.

1. Preparation:

Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed and is readily

accessible.

Work in a well-ventilated area, preferably a chemical fume hood.

Prepare all necessary equipment and reagents in advance.

2. Reconstitution:

Allow the lyophilized peptide to reach room temperature before opening the vial to prevent

condensation.
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Reconstitute the peptide using sterile, nuclease-free water or an appropriate buffer to the

desired concentration.

Gently vortex or pipette to dissolve the peptide completely. Avoid vigorous shaking which

could cause denaturation.

3. Experimental Use:

When using the reconstituted peptide, handle it with care to avoid spills and aerosol

formation.

Use appropriate, calibrated pipettes for accurate measurement.

Keep the vial containing the peptide solution closed when not in use.

4. Storage of Reconstituted Peptide:

For short-term storage, keep the reconstituted peptide at 2-8°C.

For long-term storage, aliquot the solution into smaller, single-use vials to avoid repeated

freeze-thaw cycles and store at -20°C or lower.

Caption: Workflow for handling TAT (47-57), TAMRA-labeled.

Disposal Plan
Proper disposal of TAT (47-57), TAMRA-labeled and any contaminated materials is critical to

prevent environmental contamination and ensure compliance with institutional and regulatory

guidelines.

1. Waste Segregation:

All disposable materials that have come into contact with the peptide, such as pipette tips,

tubes, and gloves, should be considered chemically contaminated waste.

Segregate this waste from regular laboratory trash.

2. Waste Collection:
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Collect all contaminated solid waste in a designated, clearly labeled hazardous waste

container.

Collect unused or waste solutions of the peptide in a separate, sealed, and clearly labeled

hazardous liquid waste container.

3. Final Disposal:

Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not pour

any of the peptide solution down the drain.
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Caption: PPE selection for handling the labeled peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12388509?utm_src=pdf-body-img
https://www.benchchem.com/product/b12388509?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. TAT (47-57), TAMRA-labeled - 1 mg [anaspec.com]

2. anaspec.com [anaspec.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
TAT (47-57), TAMRA-Labeled]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388509#personal-protective-equipment-for-
handling-tat-47-57-tamra-labeled]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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